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Compound of Interest

Compound Name: Kahweofuran

Cat. No.: B1581755

An In-depth Technical Guide to the Chemical Structure of Kahweofuran

Introduction

Kahweofuran is a bicyclic organosulfur compound and a significant contributor to the aroma of
roasted coffee.[1][2] It belongs to the class of organic compounds known as aryl thioethers,
which are characterized by a thioether group attached to an aryl group.[3] This document
provides a comprehensive overview of the chemical structure, properties, and synthesis of
Kahweofuran, tailored for researchers, scientists, and professionals in drug development.
While Kahweofuran has been identified in foods like coffee, extensive research on its
biological activities remains limited.[3]

Chemical Structure and Identifiers

The chemical structure of Kahweofuran consists of a furan ring fused with a dihydrothiophene
ring, with a methyl group substitution.

Table 1: Chemical Identifiers for Kahweofuran
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Identifier Value Source
6-methyl-2,3-

IUPAC Name ] ) [4]
dihydrothieno[2,3-c]furan

Molecular Formula C7H80S [4]

CAS Number 26693-24-3 [31[4]

INChl=1S/C7H80S/c1-5-7-6(4-
InChl [4]
8-5)2-3-9-7/h4H,2-3H2,1H3

WQOKVCDOEDFSAJ-
InChl Key [3]
UHFFFAOYSA-N

SMILES CC1=C2SCCC2=CO1 [3]15]

2,3-dihydro-6-Methyl-

thieno[2,3C]furan, 4-Methyl-3-
Synonyms o [3]

oxa-6-thiabicyclo[3.3.0]octa-

1,4-diene

Physicochemical Properties

The following tables summarize the computed and experimental physicochemical properties of
Kahweofuran.

Table 2: Computed Physicochemical Properties of Kahweofuran
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Property

Value

Source

Molecular Weight

140.20 g/mol

[4]

Monoisotopic Mass

140.029585568 Da

[3]

logP 1.88-2.3 [3]
Water Solubility 0.29 g/L [3]
pKa (Strongest Basic) -1.9 [3]
Polar Surface Area 13.14 A2 [3]
Rotatable Bond Count 0 [3]
Hydrogen Acceptor Count 0 [3]
Hydrogen Donor Count 0 [3]
Refractivity 39.84 m3mol—? [3]
Polarizability 14.84 As [3]

Table 3: Experimental Physicochemical Properties of Kahweofuran

Property Value Source
- , 193.00 to 194.00 °C @ 760.00
Boiling Point
mm Hg (est.)
. 159.00 °F TCC (70.50 °C)
Flash Point [6]

(est)

Kovats Retention Index (Semi-

standard non-polar)

1176 - 1218

[4]

Kovats Retention Index

(Standard polar)

1753, 1756

[4]

Synthesis of Kahweofuran
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Several synthetic routes for Kahweofuran have been reported in the literature. One notable
method involves the condensation of 3-ketotetrahydrothiophene with ethyl acetate, followed by
cyclization.[7] Another approach achieves a rapid synthesis from 2-acetyl-3-
hydroxymethylthiophene via a formal reductive cyclization using Wilkinson's catalyst.[1] A multi-
step synthesis starting from 4,5-dihydrothiophen-3(2H)-one has also been described.[2]

Experimental Protocol: Synthesis from 3-
Ketotetrahydrothiophene

A synthesis of Kahweofuran was reported starting from 3-ketotetrahydrothiophene.[7] The key
steps are outlined below.

o Condensation: 3-ketotetrahydrothiophene is condensed with ethyl acetate in the presence of
sodium hydride. This reaction forms a mixture of 3-diketones.

o Cyclization: The resulting intermediate undergoes cyclization to form the fused furan ring
system.

 Purification: The final product, Kahweofuran, is purified. The synthetic Kahweofuran's
mass, IR, NMR, and UV spectra were indistinguishable from the natural product.[7]

The following diagram illustrates the general workflow for the synthesis of Kahweofuran.
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Synthesis workflow for Kahweofuran.

Biological Relevance and Applications

Kahweofuran is primarily recognized for its contribution to the characteristic aroma of roasted
coffee.[1][2] It has been detected in both arabica and robusta coffee varieties.[3] Due to its
presence in coffee, it has been suggested as a potential biomarker for coffee consumption.[3]
The literature on the specific biological activities or pharmacological effects of Kahweofuran is
currently limited. Further research is needed to explore its potential roles in biological systems

and its applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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